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Compound of Interest

Compound Name:
Thiorphan methoxyacetophenone-

d5

Cat. No.: B12404043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies pertaining to the characterization of Thiorphan methoxyacetophenone-d5, a

deuterated analog of a key active metabolite. This document is intended to serve as a detailed

reference for researchers and professionals in the fields of drug metabolism, pharmacokinetics,

and analytical chemistry.

Compound Information
Thiorphan methoxyacetophenone-d5 is the deuterium-labeled form of Thiorphan

methoxyacetophenone. The incorporation of five deuterium atoms provides a stable isotopic

signature, making it an ideal internal standard for quantitative bioanalytical studies using mass

spectrometry.
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Identifier Value

Compound Name Thiorphan Methoxyacetophenone-d5

CAS Number 1398044-41-1[1][2]

Molecular Formula C₂₁H₁₈D₅NO₅S[2][3]

Molecular Weight 406.51 g/mol [2]

Appearance Pale Yellow Liquid[3]

Storage

Recommended storage conditions are typically

provided on the product-specific Certificate of

Analysis.

Quantitative Analysis Summary
The following tables summarize the key quantitative data typically found on a Certificate of

Analysis for a high-purity deuterated standard.

Table 1: Purity and Impurity Profile

Analysis Methodology Specification Result

Chemical Purity HPLC-UV ≥ 98.0% 99.5%

Related Impurities HPLC-UV ≤ 2.0% < 0.5%

Residual Solvents GC-MS As per ICH Q3C Complies

Water Content Karl Fischer Titration ≤ 0.5% 0.1%

Table 2: Isotopic Enrichment and Identity

Analysis Methodology Specification Result

Isotopic Enrichment Mass Spectrometry ≥ 98 atom % D 99.2 atom % D

Structural

Confirmation

¹H-NMR, ¹³C-NMR,

²H-NMR
Conforms to structure Conforms
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Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
This method is used to determine the chemical purity of Thiorphan methoxyacetophenone-
d5 by separating it from any potential impurities.[4][5][6][7]

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Procedure:

Prepare a solution of Thiorphan methoxyacetophenone-d5 in acetonitrile at a

concentration of 1 mg/mL.

Set up the HPLC system with the specified parameters.

Inject the sample solution.

Record the chromatogram for a sufficient run time to allow for the elution of all potential

impurities.

Calculate the area percentage of the main peak relative to the total peak area to

determine the chemical purity.

Mass Spectrometry for Isotopic Enrichment
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This method determines the isotopic enrichment of deuterium in Thiorphan
methoxyacetophenone-d5.[1][3]

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with

an appropriate ionization source (e.g., ESI).

Procedure:

Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol with 0.1%

formic acid).

Infuse the sample directly into the mass spectrometer or inject it via an LC system.

Acquire the mass spectrum in the region of the molecular ion.

Determine the relative intensities of the isotopic peaks (M, M+1, M+2, etc.).

Calculate the isotopic enrichment by comparing the measured isotope distribution with the

theoretical distribution for the desired level of deuteration, correcting for the natural

abundance of isotopes.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Deuterium NMR (²H-NMR) is particularly useful for confirming the positions of deuteration.[8][9]

Instrumentation: A high-field NMR spectrometer.

Solvent: A suitable non-deuterated solvent (e.g., CHCl₃).

Procedure for ²H-NMR:

Prepare a solution of the sample in the chosen solvent.

Acquire the ²H-NMR spectrum. The spectrum should show signals corresponding to the

deuterium atoms at the labeled positions.

Procedure for ¹H-NMR and ¹³C-NMR:
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Acquire standard ¹H-NMR and ¹³C-NMR spectra.

In the ¹H-NMR spectrum, the signals corresponding to the deuterated positions should be

absent or significantly reduced in intensity.

The ¹³C-NMR spectrum should be consistent with the proposed chemical structure.

Visualizations
Analytical Workflow
The following diagram illustrates the general workflow for the analysis of Thiorphan
methoxyacetophenone-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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